3',6'-Dichloro-3,5-dimethyl-2,2'-bipyridine

• Molecular Formula: C12H10Cl2N2
• Molecular Weight: 253.12 g/mol
• IUPAC Name: 3,6-dichloro-2-(3,5-dimethylpyridin-2-yl)pyridine
• InChI: InChI=1S/C12H10Cl2N2/c1-7-5-8(2)11(15-6-7)12-9(13)3-4-10(14)16-12/h3-6H,1-2H3
• InChI Key: MOUVLPBVMUUIOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)C2=C(C=CC(=N2)Cl)Cl)C

Description

3',6'-Dichloro-3,5-dimethyl-2,2'-bipyridine is a useful research compound. Its molecular formula is C12H10Cl2N2 and its molecular weight is 253.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6′-chloro-3,5-dimethyl-2,2′-bipyridine (300 mg, 1.37 mmol), NCS (202 mg, 1.51 mmol), and Pd(OAc)2 (31.4 mg, 0.137 mmol) in AcOH (9.15 mL) was heated to 120° C. in a sealed microwave vial using an oil bath. After 20 h, the reaction was removed from heat and concentrated. Took up the residue in EtOAc, filtered off the solid through a glass fiber filter, and washed with 1:1 EtOAc/heptane. The filtrate was concentrated and purified on Biotage 25S column, eluting with 0-25% EtOAc/heptane to get 240 mg (69%) of the title compound as an off-white solid. m/z (APCI+) for C12H10N2Cl2 253.00 (M+H)+. 1H NMR (400 MHz, DMSO-d6) δ ppm 8.33 (s, 1 H) 8.16 (d, J=8.59 Hz, 1 H) 7.66 (d, J=8.59 Hz, 1 H) 7.61 (s, 1 H) 2.34 (s, 3 H) 2.08 (s, 3 H).